Cas no 1365963-81-0 (1,6-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid)

1,6-Dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid is a dihydropyridine derivative with notable applications in pharmaceutical and organic synthesis. Its structural features, including the 4-oxo-1,4-dihydropyridine core and carboxylic acid functionality, make it a versatile intermediate for developing bioactive compounds. The compound exhibits potential as a precursor for drug candidates, particularly in cardiovascular and neurological research, due to its modifiable scaffold. Its stability under standard conditions and compatibility with further functionalization enhance its utility in medicinal chemistry. The presence of methyl groups at the 1- and 6-positions contributes to steric and electronic effects, influencing reactivity and selectivity in synthetic pathways. This compound is valued for its balanced physicochemical properties and synthetic accessibility.

1,6-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid structure

1365963-81-0 structure

Product Name:1,6-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid

CAS No:1365963-81-0

MF:C₈H₉NO₃

MW:167.161962270737

MDL:MFCD22056559

CID:4593662

Update Time:2025-06-08

1,6-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,6-Dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid
- 1,6-dimethyl-4-oxo-1,4-dihydro-2-pyridinecarboxylic acid
- 1,6-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid
- MDL： MFCD22056559
- Inchi： 1S/C8H9NO3/c1-5-3-6(10)4-7(8(11)12)9(5)2/h3-4H,1-2H3,(H,11,12)
- InChI Key： MEAFNJVXTJKASJ-UHFFFAOYSA-N
- SMILES： C1(C(O)=O)N(C)C(C)=CC(=O)C=1

1,6-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	077897-500mg	1,6-Dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid	1365963-81-0		500mg	$336.00	2023-09-08
Matrix Scientific	077897-1g	1,6-Dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid	1365963-81-0		1g	$420.00	2023-09-08
eNovation Chemicals LLC	Y1238613-1g	1,6-dimethyl-4-oxo-1,4-dihydro-2-pyridinecarboxylic acid	1365963-81-0	95%	1g	$150	2023-09-04
eNovation Chemicals LLC	Y1238613-5g	1,6-dimethyl-4-oxo-1,4-dihydro-2-pyridinecarboxylic acid	1365963-81-0	95%	5g	$475	2024-06-06
TRC	B430713-50mg	1,6-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid	1365963-81-0		50mg	$ 50.00	2022-06-07
TRC	B430713-100mg	1,6-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid	1365963-81-0		100mg	$ 65.00	2022-06-07
TRC	B430713-500mg	1,6-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid	1365963-81-0		500mg	$ 230.00	2022-06-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD565209-1g	1,6-Dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid	1365963-81-0	97%	1g	￥2443.0	2023-04-02
Fluorochem	313319-250mg	1,6-dimethyl-4-oxo-1,4-dihydro-2-pyridinecarboxylic acid	1365963-81-0	95.0%	250mg	￡36.00	2023-04-17
Fluorochem	313319-1g	1,6-dimethyl-4-oxo-1,4-dihydro-2-pyridinecarboxylic acid	1365963-81-0	95.0%	1g	￡119.00	2023-04-17

1,6-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid Related Literature

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Additional information on 1,6-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid

Comprehensive Analysis of 1,6-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid (CAS No. 1365963-81-0): Properties, Applications, and Industry Trends

The compound 1,6-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid (CAS No. 1365963-81-0) is a specialized organic molecule with significant relevance in pharmaceutical and chemical research. Its unique structure, featuring a dihydropyridine core and a carboxylic acid functional group, makes it a valuable intermediate in drug synthesis. Researchers and industry professionals frequently search for terms like "synthesis of 1,6-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid" or "CAS 1365963-81-0 applications", highlighting its growing importance in modern chemistry.

In recent years, the demand for heterocyclic compounds like 1,6-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid has surged due to their versatility in medicinal chemistry. This compound is particularly noted for its potential role in developing enzyme inhibitors and bioactive molecules. Searches related to "dihydropyridine derivatives in drug discovery" or "carboxylic acid functional group in pharmaceuticals" reflect the scientific community's interest in its applications. Its CAS No. 1365963-81-0 is often referenced in patents and academic papers, underscoring its proprietary significance.

The physicochemical properties of 1,6-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid include a moderate solubility in polar solvents, which is critical for its use in organic synthesis. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, as evidenced by queries like "HPLC analysis of CAS 1365963-81-0". Its stability under controlled conditions makes it suitable for scalable production, aligning with industry trends toward green chemistry and sustainable manufacturing.

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Emerging research trends suggest that 1,6-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid may have untapped potential in material science and catalysis. For instance, its chelating properties are being explored for applications in metal-organic frameworks (MOFs), a hot topic in nanotechnology. Queries such as "MOFs using dihydropyridine derivatives" indicate a crossover interest between chemistry and advanced materials. This interdisciplinary appeal further elevates the compound's profile in scientific literature.

In conclusion, 1,6-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxylic acid (CAS No. 1365963-81-0) represents a compelling case study in the intersection of organic chemistry and applied research. Its structural features, coupled with its diverse applications, make it a subject of ongoing investigation. As the scientific community continues to explore its capabilities, this compound is poised to remain a focal point in discussions about innovative chemical intermediates and next-generation therapeutics.